Cas no 89154-04-1 (2-Pyridinamine, N-methyl-3-nitro-N-phenyl-)

2-Pyridinamine, N-methyl-3-nitro-N-phenyl- structure
89154-04-1 structure
Product Name:2-Pyridinamine, N-methyl-3-nitro-N-phenyl-
CAS No:89154-04-1
MF:C12H11N3O2
MW:229.234642267227
CID:610295
PubChem ID:13560172
Update Time:2025-04-19

2-Pyridinamine, N-methyl-3-nitro-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinamine, N-methyl-3-nitro-N-phenyl-
    • N-methyl-3-nitro-N-phenylpyridin-2-amine
    • SCHEMBL11013826
    • DTXSID30543854
    • 89154-04-1
    • Inchi: 1S/C12H11N3O2/c1-14(10-6-3-2-4-7-10)12-11(15(16)17)8-5-9-13-12/h2-9H,1H3
    • InChI Key: DHFOXCFGBDHCRC-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=CN=C1N(C)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 229.085126602g/mol
  • Monoisotopic Mass: 229.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 62Ų
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